Cas no 75903-62-7 (4-Amino-3-pyridinesulfonamide)

• Product Name: 4-Amino-3-pyridinesulfonamide
• CAS No: 75903-62-7
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• MDL: MFCD08144072
• CID: 59738
• PubChem ID: 10975966
• Update Time: 2025-04-18

4-Amino-3-pyridinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-pyridinesulfonamide
• 3-Pyridinesulfonamide, 4-amino-
• 4-aminopyridine-3-sulfonamide
• 3-Pyridinesulfonamide,4-amino
• 4-aminopyridine-3-sulfonic acid amide
• 4-Amino-3-pyridylsulfonamide
• SB52715
• UYHJMFCJYZHINT-UHFFFAOYSA-N
• MFCD08144072
• 4-amino-pyridine-3-sulfonic acid amide
• SCHEMBL394384
• J-514374
• AKOS006228738
• GS1238
• AC-5635
• 75903-62-7
• DTXSID30450392
• TS-00168
• FT-0648877
• G64730

• MDL： MFCD08144072
• Inchi： 1S/C5H7N3O2S/c6-4-1-2-8-3-5(4)11(7,9)10/h1-3H,(H2,6,8)(H2,7,9,10)
• InChI Key： UYHJMFCJYZHINT-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1N)(N)(=O)=O

Computed Properties

• Exact Mass: 173.02600
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 107.45000
• LogP: 1.67350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides